Cas no 1283719-74-3 (benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1283719-74-3
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 6408145
• PubChem ID: 165914756
• Update Time: 2025-05-20

benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate
• 1283719-74-3
• EN300-12613079

• Inchi： 1S/C14H16F3NO3/c15-14(16,17)12(19)11-6-7-18(8-11)13(20)21-9-10-4-2-1-3-5-10/h1-5,11-12,19H,6-9H2
• InChI Key： DBKYHSNETZIXGX-UHFFFAOYSA-N
• SMILES： FC(C(C1CN(C(=O)OCC2C=CC=CC=2)CC1)O)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate

Benzyl 3-(2,2,2-Trifluoro-1-Hydroxyethyl)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

Benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate, also known by its CAS number 1283719-74-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoroethyl group and a benzyl carboxylate moiety. The trifluoroethyl group introduces a high degree of fluorination, which is known to enhance certain pharmacokinetic properties such as lipophilicity and metabolic stability.

The synthesis of benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions. One common approach is the alkylation of pyrrolidine derivatives with appropriately substituted trifluoroethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in various therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The hydroxyethyl group in the molecule plays a crucial role in modulating the compound's interaction with these targets, making it a valuable tool for drug discovery.

Recent research has focused on understanding the pharmacokinetic profile of benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate. Preclinical studies indicate that the compound exhibits favorable absorption and distribution properties due to its balanced lipophilicity and hydrophilicity. Additionally, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism, which suggests a longer half-life in vivo.

The trifluoromethylation in this compound also contributes to its unique physical properties. For example, the presence of multiple fluorine atoms increases the molecule's molecular weight while maintaining its flexibility. This balance is essential for achieving optimal drug-like properties such as permeability across biological membranes and solubility in various solvents.

In conclusion, benzyl 3-(2,2,2-trifluoro-1-hydroxyethyl)pyrrolidine-1-carboxylate represents an intriguing compound with diverse applications in medicinal chemistry. Its structure provides a versatile platform for further modification and optimization, making it a valuable asset for researchers aiming to develop novel therapeutic agents.